Cas no 654633-90-6 (L-Phenylalaninamide, N-formyl-L-methionyl-L-leucyl-N-(4-nitrophenyl)-)

L-Phenylalaninamide, N-formyl-L-methionyl-L-leucyl-N-(4-nitrophenyl)- structure
654633-90-6 structure
Product Name:L-Phenylalaninamide, N-formyl-L-methionyl-L-leucyl-N-(4-nitrophenyl)-
CAS No:654633-90-6
MF:C27H35N5O6S
MW:557.661705255508
CID:399216
PubChem ID:71375912
Update Time:2025-04-19

L-Phenylalaninamide, N-formyl-L-methionyl-L-leucyl-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Phenylalaninamide, N-formyl-L-methionyl-L-leucyl-N-(4-nitrophenyl)-
    • (2S)-2-[[(2S)-2-formamido-4-methylsulfanylbutanoyl]amino]-4-methyl-N-[(2S)-1-(4-nitroanilino)-1-oxo-3-phenylpropan-2-yl]pentanamide
    • 654633-90-6
    • N-Formyl-L-methionyl-L-leucyl-N-(4-nitrophenyl)-L-phenylalaninamide
    • DTXSID20798639
    • Inchi: 1S/C27H35N5O6S/c1-18(2)15-23(30-25(34)22(28-17-33)13-14-39-3)27(36)31-24(16-19-7-5-4-6-8-19)26(35)29-20-9-11-21(12-10-20)32(37)38/h4-12,17-18,22-24H,13-16H2,1-3H3,(H,28,33)(H,29,35)(H,30,34)(H,31,36)/t22-,23-,24-/m0/s1
    • InChI Key: QLZWFDTUPYXVRP-HJOGWXRNSA-N
    • SMILES: S(C)CC[C@@H](C(N[C@H](C(N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)CC1C=CC=CC=1)=O)CC(C)C)=O)NC=O

Computed Properties

  • Exact Mass: 557.23080503g/mol
  • Monoisotopic Mass: 557.23080503g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 14
  • Complexity: 809
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 188Ų
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